N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C18H16F3N3O/c1-11-7-8-12(2)14(9-11)22-16(25)10-24-15-6-4-3-5-13(15)23-17(24)18(19,20)21/h3-9H,10H2,1-2H3,(H,22,25)
• InChI Key: BKVFUDJQIZFOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C18H16F3N3O
• Molecular Weight: 347.3 g/mol

Description

N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide, also known as TFB-TAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide exerts its effects through its interaction with ion channels, specifically voltage-gated sodium channels. This compound binds to the channel's voltage sensor domain and stabilizes the channel in its inactivated state, preventing the influx of sodium ions into the cell. This mechanism of action makes this compound a potential treatment for disorders that involve excessive sodium channel activity, such as epilepsy and chronic pain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of voltage-gated sodium channels in a dose-dependent manner. In vivo studies have shown that this compound can reduce pain in animal models of neuropathic pain and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide is its specificity for voltage-gated sodium channels, which makes it a useful tool for studying the role of these channels in various physiological and pathological processes. However, one limitation of this compound is its relatively low potency compared to other sodium channel inhibitors, which may limit its usefulness in certain experimental contexts.

Future Directions

There are several potential future directions for research on N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide. One area of interest is the development of more potent analogs of this compound that could be used as therapeutic agents for neurological disorders. Another area of interest is the use of this compound as a tool to study the role of voltage-gated sodium channels in cancer, as these channels have been implicated in the proliferation and metastasis of certain types of cancer cells. Additionally, this compound could be used as a tool to study the effects of sodium channel inhibition on other physiological processes, such as muscle contraction and neurotransmitter release.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide involves the reaction of 2-(trifluoromethyl)-1H-benzimidazole with N-(2,5-dimethylphenyl)glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting product is then purified through column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, this compound has been shown to have potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In biochemistry, this compound has been used as a tool to study protein-protein interactions and to develop new drugs. In neuroscience, this compound has been studied for its potential to modulate ion channels and to treat neurological disorders.